2-[9-(5-fluoro-2-pyrimidinyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]propanoic acid

• IUPAC Name: 2-[9-(5-fluoropyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]propanoic acid
• InChI: InChI=1S/C16H21FN4O3/c1-11(14(23)24)21-10-16(3-2-13(21)22)4-6-20(7-5-16)15-18-8-12(17)9-19-15/h8-9,11H,2-7,10H2,1H3,(H,23,24)
• InChI Key: BTEIWRHOJAYQSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1CC2(CCC1=O)CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C16H21FN4O3
• Molecular Weight: 336.36 g/mol

Description

2-[9-(5-fluoro-2-pyrimidinyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]propanoic acid is a synthetic compound that has been used in scientific research for its potential biological and pharmacological properties. It is a spirocyclic compound that belongs to the class of pyrimidine derivatives.5]undec-2-yl]propanoic acid.

Scientific Research Applications

Synthesis and Structural Analysis

Spirocyclic compounds, including diazaspiro[5.5]undecane derivatives, have been synthesized through various methods, highlighting their structural diversity and the complexity of their synthesis. For example, a methodology was developed for the synthesis of 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones spiro-heterocyclic derivatives via cascade cyclization, demonstrating the versatility of spirocyclic compounds in chemical synthesis (Islam et al., 2017).

Biological Activity

Research has explored the analgesic activities of spiro heterocycles, indicating their potential in drug development for pain management. For instance, certain spiroheterocycles exhibited significant activity in assays related to pain and inflammation, suggesting their analgetic properties (Cohen et al., 1978).

Potential Applications in Treating Diseases

The exploration of spirocyclic compounds has extended to their potential applications in treating various diseases. For example, novel FFA1 (GPR40) agonists containing spirocyclic peripheries were synthesized and evaluated for their efficacy in treating type II diabetes mellitus, showcasing the therapeutic potential of spirocyclic compounds in metabolic disorders (Krasavin et al., 2016).

Antimicrobial Properties

Some spirocyclic derivatives have shown promising antimicrobial properties. Research into substituted 3,9-diazaspiro[5.5]undecanes, for example, has demonstrated their efficacy against respiratory pathogens, indicating the potential of spirocyclic compounds in developing new antibacterial agents (Lukin et al., 2022).

Mechanism of Action

While the specific mechanism of action for this compound is not provided, compounds containing a pyrrole ring system are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.